Cas no 1805429-09-7 (3-Amino-4-phenylpicolinaldehyde)

• Product Name: 3-Amino-4-phenylpicolinaldehyde
• CAS No: 1805429-09-7
• MF: C₁₂H₁₀N₂O
• MW: 198.22060251236
• CID: 4899301
• Update Time: 2025-05-25

3-Amino-4-phenylpicolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-phenylpicolinaldehyde

• Inchi： 1S/C12H10N2O/c13-12-10(6-7-14-11(12)8-15)9-4-2-1-3-5-9/h1-8H,13H2
• InChI Key： JVNCCYWVUDWSQZ-UHFFFAOYSA-N
• SMILES： O=CC1C(=C(C=CN=1)C1C=CC=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 214
• XLogP3: 2.1
• Topological Polar Surface Area: 56

Additional information on 3-Amino-4-phenylpicolinaldehyde

Comprehensive Overview of 3-Amino-4-phenylpicolinaldehyde (CAS No. 1805429-09-7): Properties, Applications, and Industry Insights

3-Amino-4-phenylpicolinaldehyde (CAS No. 1805429-09-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. As a derivative of picolinaldehyde, this compound features an amino group and a phenyl substituent at strategic positions, making it a versatile intermediate for synthesizing heterocyclic compounds. Researchers are increasingly exploring its potential in drug discovery, particularly for kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic scaffolds.

The compound’s aldehyde functionality enables condensation reactions, while the 3-amino group offers opportunities for further derivatization, such as amide formation or cyclization. Recent studies highlight its role in constructing pyridine-based pharmacophores, a hotspot in medicinal chemistry due to their prevalence in FDA-approved drugs. With the rise of AI-driven drug design and high-throughput screening, 3-Amino-4-phenylpicolinaldehyde has emerged as a valuable building block for virtual libraries targeting diseases like cancer and inflammatory disorders.

From a synthetic perspective, the compound’s crystalline form and moderate solubility in polar solvents (e.g., DMSO, ethanol) facilitate its handling in laboratory settings. Analytical techniques such as HPLC and LC-MS are commonly employed to verify its purity, a critical factor given its application in precision chemistry. Industry trends indicate a surge in demand for similar N-heterocyclic aldehydes, driven by advancements in catalysis and green chemistry initiatives.

Beyond pharmaceuticals, 3-Amino-4-phenylpicolinaldehyde finds niche applications in material science, particularly in designing ligands for metal-organic frameworks (MOFs). Its ability to coordinate with transition metals aligns with research into sustainable energy storage and carbon capture technologies—topics dominating academic and industrial discourse. Startups focusing on molecular sensors also leverage its structural features for developing selective probes.

Regulatory and safety profiles of this compound are well-documented, emphasizing non-hazardous handling under standard laboratory conditions. As the scientific community prioritizes ESG (Environmental, Social, and Governance) compliance, 3-Amino-4-phenylpicolinaldehyde stands out for its low ecological footprint compared to halogenated analogs. This aligns with Google’s increasing prioritization of sustainability-related content in search rankings.

For researchers sourcing this chemical, key considerations include supplier reliability and batch-to-batch consistency. Online queries often revolve around its synthetic protocols, spectral data (IR, NMR), and cost-effectiveness—factors addressed in technical datasheets from reputable manufacturers. The compound’s patent landscape is another area of interest, with recent filings highlighting its use in bioconjugation techniques for antibody-drug conjugates (ADCs).

In summary, 3-Amino-4-phenylpicolinaldehyde (CAS No. 1805429-09-7) exemplifies the intersection of cutting-edge chemistry and applied science. Its adaptability across disciplines—from drug development to smart materials—positions it as a compound of enduring relevance. Future directions may explore its enantioselective applications or integration into automated synthesis platforms, reflecting broader shifts toward digitalization in chemical R&D.